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molecular formula C12H12N2O3 B8565822 1-(4-Ethoxyphenyl)-5-methylideneimidazolidine-2,4-dione CAS No. 57647-71-9

1-(4-Ethoxyphenyl)-5-methylideneimidazolidine-2,4-dione

Cat. No. B8565822
CAS RN: 57647-71-9
M. Wt: 232.23 g/mol
InChI Key: YHTIGFUBKBLUKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04053620

Procedure details

70 g (0.178 mole) of N-(4-ethoxyphenyl)-N'-(2,3-dibromopropionyl)-urea and 72 g of potassium tert. -butylate (90% strength, about 0.58 mole) in 400 ml of tert.-butanol were heated under reflux for 30 minutes, the solvent was distilled off and the residue was warmed to 120° C. in vacuo for 20 minutes. The batch was then taken up in 500 ml of hot water, the mixture was filtered and the filtrate was acidified with dilute hydrochloric acid. The product which had precipitated was filtered off and dried. 30 g of 1-(4-ethoxyphenyl)-5-methylene-2,4-dioxo-imidazolidine were obtained.
Name
N-(4-ethoxyphenyl)-N'-(2,3-dibromopropionyl)-urea
Quantity
70 g
Type
reactant
Reaction Step One
[Compound]
Name
potassium tert. -butylate
Quantity
72 g
Type
reactant
Reaction Step One
Name
tert.-butanol
Quantity
400 mL
Type
solvent
Reaction Step One
Name
1-(4-ethoxyphenyl)-5-methylene-2,4-dioxo-imidazolidine

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][C:7]([NH:10][C:11]([NH:13][C:14](=[O:19])[CH:15](Br)[CH2:16]Br)=[O:12])=[CH:6][CH:5]=1)[CH3:2]>C(O)(C)(C)C>[CH2:1]([O:3][C:4]1[CH:9]=[CH:8][C:7]([N:10]2[C:15](=[CH2:16])[C:14](=[O:19])[NH:13][C:11]2=[O:12])=[CH:6][CH:5]=1)[CH3:2]

Inputs

Step One
Name
N-(4-ethoxyphenyl)-N'-(2,3-dibromopropionyl)-urea
Quantity
70 g
Type
reactant
Smiles
C(C)OC1=CC=C(C=C1)NC(=O)NC(C(CBr)Br)=O
[Compound]
Name
potassium tert. -butylate
Quantity
72 g
Type
reactant
Smiles
Name
tert.-butanol
Quantity
400 mL
Type
solvent
Smiles
C(C)(C)(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 30 minutes
Duration
30 min
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off
FILTRATION
Type
FILTRATION
Details
the mixture was filtered
CUSTOM
Type
CUSTOM
Details
The product which had precipitated
FILTRATION
Type
FILTRATION
Details
was filtered off
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
1-(4-ethoxyphenyl)-5-methylene-2,4-dioxo-imidazolidine
Type
product
Smiles
C(C)OC1=CC=C(C=C1)N1C(NC(C1=C)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 30 g
YIELD: CALCULATEDPERCENTYIELD 72.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.